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Compound of Interest

Compound Name: Acid green 50

Cat. No.: B041107

The following provides essential safety and logistical information for the proper handling and
disposal of Acid Green 50 (CAS: 3087-16-9), a chemical that is harmful if swallowed and
causes skin and serious eye irritation.[1][2] Adherence to these procedures is critical for
ensuring laboratory safety and environmental protection.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side-shields or chemical goggles.

o Face Protection: Use a face shield in addition to goggles when handling larger quantities or
when there is a risk of splashing.

e Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: Avoid breathing dust.[1] In case of insufficient ventilation or dust
formation, use a NIOSH-approved particulate respirator.

o Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.
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Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of Acid Green 50 waste. Under
no circumstances should this chemical be disposed of with household garbage or allowed to
enter the sewage system.[1]

Step 1: Waste Identification and Segregation

» Classify all materials contaminated with Acid Green 50 (including the pure substance,
solutions, and contaminated labware) as hazardous waste.

o Segregate Acid Green 50 waste from other chemical waste streams to prevent incompatible
reactions. It is incompatible with strong oxidizing agents.[3][4]

Step 2: Containment and Labeling

o Solid Waste: For spills, carefully sweep up the solid material, minimizing dust generation,
and place it into a clean, dry, and properly sealed container.[4][5]

» Liquid Waste: Collect solutions in a dedicated, leak-proof, and corrosion-resistant container.

e Labeling: Clearly label the waste container with "Hazardous Waste," "Acid Green 50," and
the appropriate hazard pictograms (e.g., GHSO7 for irritant/harmful).

Step 3: Storage

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials.[5]

e Ensure the storage area is cool and dry.[5]
o Store the container in a locked-up location to restrict access.[1][3]
Step 4: Final Disposal

e The final disposal of Acid Green 50 must be conducted through a licensed and approved
waste disposal contractor.
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 All disposal activities must adhere strictly to local, regional, and national environmental
regulations.[1][6]

e Provide the waste disposal company with the Safety Data Sheet (SDS) for Acid Green 50 to
ensure they have complete information for safe handling and disposal.

Hazard Data Summary

The following table summarizes the key hazard information for Acid Green 50, based on the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.
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Hazard Category

Details

GHS Classification

Acute Toxicity, Oral (Category 4)[2]; Skin
Irritation (Category 2)[1][2]; Serious Eye
Irritation (Category 2/2A)[1][2]; Specific target
organ toxicity — single exposure (Respiratory
tract irritation) (Category 3)[1][2]

GHS Pictogram

GHSO07 (Exclamation Mark)[1]

Signal Word

Warning[1]

Hazard Statements

H302: Harmful if swallowed.[1]H315: Causes
skin irritation.[1]JH319: Causes serious eye
irritation.[1]H335: May cause respiratory
irritation.[1][2]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapours/spray.[1]P280:
Wear protective gloves/eye protection/face
protection.[1]P301+P312: IF SWALLOWED:
Call a POISON CENTER/doctor if you feel
unwell.[1]P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[1]P405: Store locked up.
[1]P501: Dispose of contents/container in
accordance with

local/regional/national/international regulations.

[1]

Water Hazard Class

Class 1 (Self-assessment): Slightly hazardous

for water.[1]

Experimental Workflow & Logical Relationships

The following diagram illustrates the decision-making process for the proper disposal of Acid

Green 50 waste in a laboratory setting.
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Waste Generation & Initial Handling

Acid Green 50 Waste Generated
(Solid, Liquid, or Contaminated Material)

lways the first step

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregation & Containment

Step 2: Segregate as Hazardous Waste

Previent mixing with other wastes

Step 3: Place in a Labeled,
Sealed, Compatible Container

Ensure container is properly sealed

Interim Stor3

lge & Final Disposal

Step 4: Store in a Secure,
Designated, Ventilated Area

Fgllow institutional protocols

Step 5: Arrange Pickup by a
Licensed Waste Disposal Contractor

Disposal Complete

Click to download full resolution via product page

Caption: Acid Green 50 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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